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Compound of Interest

Compound Name: Cyclopentyl benzoate

Cat. No.: B1594726 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclopentyl benzoate (CAS No. 32651-38-0) is a benzoate ester with potential applications in

the fragrance industry.[1] Its molecular structure, combining an aromatic ring with a cyclopentyl

moiety, suggests the possibility of a unique and desirable olfactory profile. This document

provides detailed application notes and experimental protocols for the evaluation of

cyclopentyl benzoate as a novel fragrance ingredient. The information is intended to guide

researchers in the synthesis, characterization, and safety assessment of this compound for its

potential inclusion in fragrance formulations. While specific olfactory and quantitative data for

cyclopentyl benzoate are not extensively available in public literature, this document provides

protocols to determine these properties and offers data for structurally related compounds for

comparative purposes.

Physicochemical Properties
A summary of the known and predicted physicochemical properties of cyclopentyl benzoate is

presented in Table 1. This data is essential for formulation development, safety assessment,

and analytical method development.

Table 1: Physicochemical Properties of Cyclopentyl Benzoate

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1594726?utm_src=pdf-interest
https://www.benchchem.com/product/b1594726?utm_src=pdf-body
https://www.chemicalbull.com/products/cyclopentyl-benzoate
https://www.benchchem.com/product/b1594726?utm_src=pdf-body
https://www.benchchem.com/product/b1594726?utm_src=pdf-body
https://www.benchchem.com/product/b1594726?utm_src=pdf-body
https://www.benchchem.com/product/b1594726?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₂H₁₄O₂ [2]

Molecular Weight 190.24 g/mol [2]

CAS Number 32651-38-0 [2]

Appearance Powder (predicted) [3]

Boiling Point
276.5 °C at 760 mmHg

(predicted)
[4]

Flash Point 123.3 °C (predicted) [4]

Density 1.09 g/cm³ (predicted) [4]

Refractive Index 1.537 (predicted) [4]

LogP (o/w) 3.6 (predicted) -

Vapor Pressure

Not available. For comparison,

the vapor pressure of the

structurally similar Cyclopentyl

methyl ether is 59.9 hPa at 25

°C.

[5]

Olfactory Profile
The specific odor characteristics of cyclopentyl benzoate are not well-documented in publicly

available literature. However, based on its chemical structure as a benzoate ester, it can be

hypothesized to possess sweet, balsamic, and potentially fruity or floral notes. To definitively

characterize its scent profile, a comprehensive sensory evaluation is required. The following

sections outline the protocols for such an evaluation.

Synthesis of Cyclopentyl Benzoate
Cyclopentyl benzoate can be synthesized via several standard esterification methods. The

Fischer esterification of benzoic acid with cyclopentanol and the reaction of benzoyl chloride

with cyclopentanol are two common and effective approaches.[6][7]
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Fischer Esterification Protocol
This protocol describes the synthesis of cyclopentyl benzoate from benzoic acid and

cyclopentanol using an acid catalyst.[8][9][10][11][12]

Materials:

Benzoic acid

Cyclopentanol

Concentrated sulfuric acid (H₂SO₄) or other suitable acid catalyst

Sodium bicarbonate (NaHCO₃) solution (5%)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Organic solvent (e.g., diethyl ether or dichloromethane)

Round-bottom flask

Reflux condenser

Separatory funnel

Heating mantle

Rotary evaporator

Procedure:

In a round-bottom flask, combine benzoic acid (1.0 equivalent) and an excess of

cyclopentanol (e.g., 4.0 equivalents).

Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 equivalents) to the

mixture while stirring.
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Attach a reflux condenser and heat the mixture to reflux for 2-4 hours. The reaction progress

can be monitored by Thin Layer Chromatography (TLC).

After cooling to room temperature, transfer the reaction mixture to a separatory funnel

containing water.

Extract the aqueous layer with an organic solvent (e.g., diethyl ether).

Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to

neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate using a rotary evaporator to obtain the

crude cyclopentyl benzoate.

Purify the crude product by vacuum distillation or column chromatography to yield pure

cyclopentyl benzoate.
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Reactants

Process Product

Benzoic Acid

Reflux (2-4h)Cyclopentanol

H₂SO₄ (catalyst)

Aqueous Workup & Extraction Purification (Distillation/Chromatography) Cyclopentyl Benzoate

Synthesis & Purification

Analytical Characterization Sensory Evaluation

Synthesized Cyclopentyl Benzoate

GC-MS Analysis
(Purity & Identity)

GC-O Analysis
(Odor Description) Odor Profile on Smelling Strip

Odor Threshold Determination

Performance in Fragrance Base
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Odorant Molecule
(e.g., Cyclopentyl Benzoate)

Olfactory Receptor (GPCR)

G-protein (Gαolf) Activation

Adenylyl Cyclase Activation

ATP to cAMP Conversion

cAMP-gated Ion Channel Opening

Influx of Na⁺ and Ca²⁺

Depolarization of Olfactory Neuron

Action Potential Generation

Signal to Olfactory Bulb in Brain
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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